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One research publication describes the development and validation of an analytical method for

Hydroxychloroquine Sulfate using UV-Vis Spectrophotometry, following a Quality by Design (QbD)

approach [1].

The method was found to be "linear, effective and selective, precise and accurate and robust for all

parameters evaluated" according to the authors. The key parameters from the validation are summarized

below [1].

Parameter Description

Analyte Hydroxychloroquine Sulfate [1]

Technique Absorption Spectrophotometry in the UV-Vis region [1]

Validation
Basis

RE No. 899/03 (Brazilian Health Regulatory Agency - ANVISA) and ICH guidelines [1]

Key
Advantages

Uses only water as a diluent; sample preparation by direct dilution (faster, more

economical, and sustainable) [1]
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The following diagram illustrates the typical workflow for developing and validating an analytical method,

drawing on the principles of the QbD approach mentioned in the research.
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precision-accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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